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Compound of Interest

Compound Name: Thiosultap

Cat. No.: B1206489 Get Quote

Abstract: This technical guide provides a comprehensive overview of the molecular structure,

physicochemical properties, and mechanism of action of Thiosultap, a nereistoxin analogue

insecticide. Aimed at researchers, scientists, and drug development professionals, this

document details the compound's key identifiers, summarizes its quantitative properties in

tabular format, and outlines detailed experimental protocols for its synthesis and analysis. The

guide includes visualizations of its molecular structure, insecticidal pathway, and experimental

workflows to facilitate a deeper understanding of its chemical and biological characteristics.

Introduction
Thiosultap is a synthetic insecticide belonging to the nereistoxin analogue family.[1][2][3] It is

recognized for its efficacy against a variety of insect pests that affect agricultural crops such as

rice, vegetables, and fruit trees.[4] The insecticidal activity of Thiosultap is characterized by its

role as a pro-insecticide; it undergoes metabolic conversion within the target insect to an active

neurotoxin.[5] This guide delineates the fundamental molecular and chemical properties of

Thiosultap, offering a technical foundation for research and development applications.

Molecular Structure and Identification
Thiosultap is chemically described as 2-(dimethylamino)-1,3-bis(sulfosulfanyl)propane.[1] It is

the parent compound for several commercially available insecticidal salts, including

Thiosultap-monosodium and Thiosultap-disodium.[4][6][7] The core structure consists of a

propane backbone with a dimethylamino group at the second carbon and two thiosulfate

groups at the first and third positions.
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Caption: Schematic representation of the Thiosultap molecular structure.

Table 1: Chemical Identifiers for Thiosultap

Identifier Value Reference(s)

IUPAC Name
2-(dimethylamino)-1,3-
bis(sulfosulfanyl)propane

[1]

CAS Name

Thiosulfuric acid (H2S2O3),

S,S'-[2-(dimethylamino)-1,3-

propanediyl] ester

[2][6]

CAS Number 98968-92-4 [1][6]

Molecular Formula C₅H₁₃NO₆S₄ [1][2][6]

Molecular Weight 311.42 g/mol [1][2][8]

Canonical SMILES
CN(C)C(CSS(=O)

(=O)O)CSS(=O)(=O)O
[1][2][9]

InChI

InChI=1S/C5H13NO6S4/c1-

6(2)5(3-13-15(7,8)9)4-14-

16(10,11)12/h5H,3-4H2,1-2H3,

(H,7,8,9)(H,10,11,12)

[1][6][9]

| InChIKey | PYNKFIVDSJSNGL-UHFFFAOYSA-N |[1][2][6][9] |

Physicochemical Properties
The physicochemical properties of Thiosultap and its salts are crucial for its formulation and

environmental fate. The parent compound is a white solid, while its sodium salts are typically

white crystalline solids.[2][10][11] The sodium salts exhibit moderate solubility in water, which is

a key characteristic for their application in agriculture.[11]

Table 2: Physicochemical Data for Thiosultap and its Derivatives
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Property Value Compound Reference(s)

Physical State White Solid Thiosultap [2]

White Crystalline Solid Thiosultap-disodium [10]

White Crystalline Solid
Thiosultap-

monosodium
[11]

Monoisotopic Mass 310.9626 Da Thiosultap [1][9]

XlogP -3.3 Thiosultap [1][9]

Melting Point 195 °C Thiosultap-disodium [10]

Water Solubility
133.5 mg/L (at 20°C,

pH 7)

Thiosultap-

monosodium
[11]

| Density | 1.33 g/mL | Thiosultap-monosodium |[11] |

Mechanism of Action
Thiosultap functions as a stomach poison with additional contact and systemic effects.[2][3] Its

insecticidal activity is not direct but relies on its biotransformation within the insect's body.

Metabolic Conversion: Once ingested or absorbed by the insect, Thiosultap is metabolically

converted to nereistoxin or dihydronereistoxin.[5]

Neurotoxicity: Nereistoxin is a potent neurotoxin that acts as a non-competitive antagonist of

the nicotinic acetylcholine receptors (nAChRs) in the insect's central nervous system.[5]

Synaptic Disruption: By blocking nAChRs, nereistoxin prevents the binding of the

neurotransmitter acetylcholine. This action disrupts normal synaptic transmission.[5]

Paralysis and Mortality: The continuous disruption of nerve signaling leads to paralysis and

the eventual death of the insect.[5]

The Insecticide Resistance Action Committee (IRAC) classifies Thiosultap in Group 14, which

comprises nAChR channel blockers.[2][11][12]
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Caption: Signaling pathway for the insecticidal action of Thiosultap.
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Experimental Protocols
Synthesis of Thiosultap Salts
The commercial production of Thiosultap salts involves a multi-step chemical synthesis.[13]

The general procedure is based on the reaction of a propanedithiol derivative with a thiosulfate

source.[10][11]

Methodology:

Precursor Synthesis: Prepare the key intermediate, 2-dimethylamino-1,3-propanedithiol.

Reaction Setup: In a reaction vessel, dissolve the thiosulfate source (e.g., disodium

thiosulfate for Thiosultap-disodium, or thiosulfuric acid/sodium salt for Thiosultap-

monosodium) in an appropriate solvent, typically water or methanol.[10][11]

Nucleophilic Substitution: Add the 2-dimethylamino-1,3-propanedithiol intermediate to the

solution. The reaction proceeds via nucleophilic substitution, where the thiol groups bond

with the thiosulfate moiety.[10][11]

Temperature Control: Maintain the reaction at a controlled temperature to prevent hydrolysis

of the ester product and ensure stability.[10]

Isolation: Upon completion of the reaction, the crude Thiosultap salt is isolated from the

reaction mixture.

Purification: Purify the isolated product through methods such as crystallization or filtration to

obtain the final, high-purity compound.[13]

DOT script for General Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Molecular Structure
and Properties of Thiosultap]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1206489#molecular-structure-and-properties-of-
thiosultap]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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